3-amino-6-(2-thienyl)thieno[2,3-b]pyridine-2-carbonitrile

• IUPAC Name: 3-amino-6-thiophen-2-ylthieno[2,3-b]pyridine-2-carbonitrile
• InChI: InChI=1S/C12H7N3S2/c13-6-10-11(14)7-3-4-8(15-12(7)17-10)9-2-1-5-16-9/h1-5H,14H2
• InChI Key: SLSQADMUXUBCRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NC3=C(C=C2)C(=C(S3)C#N)N
• Molecular Formula: C12H7N3S2
• Molecular Weight: 257.3 g/mol

Description

Synthesis Analysis

The synthesis of related thieno[2,3-b]pyridine derivatives involves multi-step chemical reactions, starting from base compounds such as sulfanyl pyridine carbonitriles, through various reaction pathways including chloroacetonitrile or chloroacetamide treatments to furnish the desired thieno[2,3-b]pyridine-2-carbonitriles (Abdel-rahman et al., 2003).

Molecular Structure Analysis

The molecular structure of thieno[2,3-b]pyridine derivatives, including 3-amino-6-(2-thienyl)thieno[2,3-b]pyridine-2-carbonitrile, is characterized by a fused ring system that includes thiophene and pyridine moieties. This structure is crucial for the compound's chemical behavior and potential biological activity. X-ray crystallography and spectral data are often used to elucidate these structures (Ganapathy et al., 2015).

Chemical Reactions and Properties

Thieno[2,3-b]pyridine-2-carbonitriles can undergo various chemical reactions, leading to the formation of diverse derivatives with potential biological activities. For example, they can react with different reagents such as formamide, carbon disulfide, and ethylene diamine to produce new compounds, which can be further modified to obtain a wide range of thieno[2,3-b]pyridine-based compounds (Abdel-rahman et al., 2003).

Scientific Research Applications

Synthesis of Heterocycles

The compound 3-amino-6-(2-thienyl)thieno[2,3-b]pyridine-2-carbonitrile has been utilized in the synthesis of various heterocycles. Abdelriheem et al. (2015) reported the synthesis of thieno[2,3-b]pyridins and pyrimidino[4',5':4,5]thieno[2,3-b]pyridine derivatives using similar compounds. These syntheses were critical in the development of new chemical structures with potential applications in medicinal chemistry and material science (Abdelriheem, Ahmad, & Abdelhamid, 2015).

Creation of Pyridothienopyrimidines and Pyridothienotriazines

Abdel-rahman et al. (2003) explored reactions involving 3-amino-6-(2'-thienyl)-thieno[2,3-b]pyridine-2-carbonitriles leading to the formation of new pyridothienopyrimidines and pyridothienotriazines. These compounds are of interest due to their diverse chemical properties and potential applications in various fields of chemistry (Abdel-rahman, Bakhite, Mohamed, & Thabet, 2003).

Development of Fluorine-Containing Heterocycles

Bakhite et al. (2005) conducted research on fluorine-containing heterocycles, employing 3-amino-6-(2-thienyl)-thieno[2,3-b]pyridine-2-carbonitriles in their synthesis. The introduction of fluorine atoms into heterocyclic structures can significantly alter their chemical and physical properties, making them useful in various industrial applications (Bakhite, Abdel-rahman, & Al-Taifi, 2005).

Antimicrobial and Antifungal Applications

El-Essawy et al. (2010) synthesized derivatives of 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbonitrile and tested them for antimicrobial and antifungal activity. The creation of these derivatives demonstrates the compound's potential in developing new antimicrobial agents (El-Essawy, Hawatta, Abdel-Megied, & El-Sherbeny, 2010).

Synthesis of N-(Thieno[2,3-b]pyridin-3-yl)cyanoacetamides

Chigorina et al. (2019) focused on synthesizing N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides using 3-aminothieno[2,3-b]pyridine-2-carboxylic acid esters. Their research contributes to expanding the chemical library of thieno[2,3-b]pyridine derivatives, which can be useful in various chemical and pharmaceutical applications (Chigorina, Bespalov, & Dotsenko, 2019).